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Compound of Interest

Compound Name: Captan-d6

Cat. No.: B15565400 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Captan-d6. The following procedural

steps and data are designed to ensure the safe handling, use, and disposal of this compound

in a laboratory setting.

Hazard Identification and Summary
Captan-d6 is the deuterated form of Captan, a fungicide.[1] While specific data for the

deuterated compound is limited, the safety precautions for Captan should be strictly followed.

Captan is a hazardous substance with multiple routes of exposure and potential for serious

health effects.[2]

Hazard Classification:
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Hazard Category Classification Key Information Citations

Acute Toxicity

Category 3

(Inhalation), Category

4 (Oral, Dermal)

Toxic if inhaled;

Harmful if swallowed

or in contact with skin.

[3][4]

Eye Damage/Irritation Category 1
Causes serious eye

damage.
[4]

Skin Sensitization Category 1
May cause an allergic

skin reaction.
[4]

Carcinogenicity Category 2
Suspected of causing

cancer.
[4]

Germ Cell

Mutagenicity
Category 1B

May cause genetic

defects.
[4]

Aquatic Toxicity Acute Category 1
Very toxic to aquatic

life.
[4]

Physical and Chemical Hazards:

Pure Captan is a solid, but it is often dissolved in flammable or combustible liquid carriers.[2]

In case of fire, poisonous gases are produced, including sulfur oxides, nitrogen oxides,

hydrogen chloride, and phosgene.[2]

Captan may react with water to form hydrogen chloride gas and is incompatible with strong

alkalis.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through dermal, ocular, and inhalation

routes, which are the primary ways pesticides can enter the body.[5][6] The following table

outlines the required PPE for handling Captan-d6.

Required Personal Protective Equipment:
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Body Part Required PPE
Material and
Specifications

Citations

Hands
Chemical-resistant

gloves

Unlined, chemical-

resistant gloves (e.g.,

nitrile, neoprene, or

butyl rubber). Avoid

cotton or leather

gloves. Glove

thickness of 12 to 22

mils is common for

chemical resistance.

[5][6][7]

Eyes/Face
Safety Goggles and

Face Shield

Use safety goggles

meeting chemical

splash resistance

standards. A face

shield should be worn

over goggles when

there is a significant

risk of splashing

during mixing or

handling.

[5][8]

Body

Laboratory Coat and

Chemical-resistant

Apron

A long-sleeved lab

coat is a minimum

requirement. When

handling concentrates

or significant

quantities, wear a

chemical-resistant

apron or coveralls

(e.g., Tyvek®).

[6][8][9]

Respiratory Respirator A NIOSH-approved

respirator is

recommended,

especially when

handling the solid

[5][7]
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powder form or

working outside of a

certified chemical

fume hood.

Feet
Closed-toe Shoes and

Boot Covers

Wear closed-toe,

chemical-resistant

shoes. For larger-

scale work or spill

response, use

chemical-resistant

boots with pant legs

worn over the boots to

prevent chemicals

from entering.

[8][9]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for minimizing exposure and ensuring

safety.

Review Documentation: Before use, thoroughly read the Safety Data Sheet (SDS) for

Captan-d6.[3]

Designate Work Area: Conduct all handling, weighing, and dilution of Captan-d6 within a

certified chemical fume hood to minimize inhalation exposure.[10]

Assemble PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.[8]

Prepare Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

Weighing: If working with the solid form, carefully weigh the required amount in the chemical

fume hood. Use anti-static weigh paper or a contained balance enclosure if available.

Dilution: If preparing a solution, slowly add the Captan-d6 to the solvent to avoid splashing.

Captan-d6 is slightly soluble in chloroform, ethyl acetate, and methanol.[11]
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Labeling: Immediately label all prepared solutions with the chemical name, concentration,

date, and appropriate hazard warnings.

Execution: During the experiment, keep all containers with Captan-d6 sealed when not in

immediate use.

Decontaminate Surfaces: Wipe down all work surfaces and equipment in the chemical fume

hood with an appropriate cleaning agent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash gloves

with soap and water before removing them.[5] Wash hands thoroughly with soap and water

after all other PPE has been removed.

Laundering: Wash any contaminated reusable clothing, such as lab coats, separately from

other laundry using hot water and detergent.[8]

Disposal Plan
Captan-d6 and all contaminated materials must be disposed of as hazardous chemical waste.

[10] Improper disposal can harm the environment and violate regulations.

Disposal Procedures:
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Waste Type Disposal Method Citations

Unused Captan-d6 (Solid or

Solution)

Collect in a clearly labeled,

sealed, and compatible

hazardous waste container. Do

not mix with other waste

streams unless approved by

your institution's Environmental

Health & Safety (EHS) office.

[10]

Contaminated Labware (e.g.,

pipette tips, vials)

Collect all solid waste in a

designated, labeled hazardous

waste container.

[10]

Contaminated PPE (e.g.,

gloves, disposable aprons)

Dispose of as hazardous

waste in a designated

container. Do not place in

regular trash.

[10]

Aqueous Waste

Captan is very toxic to aquatic

life; do not dispose of down the

drain.[4] Collect all liquid waste

in a labeled hazardous waste

container. Captan decomposes

in alkaline conditions (pH > 8),

which may be a basis for

chemical treatment by a

certified waste disposal

vendor.[12]

Emergency Procedures
In case of accidental exposure, immediate action is crucial.

First Aid Measures:
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Exposure Route Immediate Action Citations

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, lifting upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[2]

Skin Contact

Quickly remove all

contaminated clothing.

Immediately wash the affected

skin area with plenty of soap

and water. If skin irritation or a

rash occurs, seek medical

attention.

[2][13]

Inhalation

Move the person to fresh air. If

the person is not breathing,

call for emergency medical

help. Seek immediate medical

attention.

[2][13]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Give a glass of water to drink.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[4][13]

Workflow for Safe Handling of Captan-d6
The following diagram illustrates the logical workflow for safely handling Captan-d6 in a

laboratory setting.
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1. Preparation
Review SDS & Designate Area

2. Don PPE
(Gloves, Goggles, Lab Coat,

Respirator as needed)

Proceed to
Handling

3. Handling in Fume Hood
(Weighing, Diluting)

4. Experiment Execution

5. Waste Segregation
(Solid, Liquid, Sharps)

Generate
Waste

6. Decontamination
(Surfaces & Equipment)

Post-
Experiment

8. Secure Hazardous Waste
for Disposal

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Captan-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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